3-bromo-N-butyl-4-methylbenzamide

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 3-bromo-N-butyl-4-methylbenzamide
• InChI: InChI=1S/C12H16BrNO/c1-3-4-7-14-12(15)10-6-5-9(2)11(13)8-10/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key: LUEILROSRQYQNG-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=C(C=C1)C)Br

Description

3-bromo-N-butyl-4-methylbenzamide is an organic compound that belongs to the class of benzamides. It is a white crystalline solid that is used in scientific research for various purposes. This compound has been studied extensively due to its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 3-bromo-N-butyl-4-methylbenzamide as an HDAC inhibitor involves binding to the active site of the enzyme and preventing the deacetylation of histone proteins. This leads to an increase in acetylation of histones, which can alter gene expression and lead to changes in cellular processes. The mechanism of action as a CK2 inhibitor involves binding to the ATP-binding site of the enzyme and preventing its activity.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-bromo-N-butyl-4-methylbenzamide have been studied in various cell lines and animal models. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, indicating its potential as an anticancer agent. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-butyl-4-methylbenzamide in lab experiments is its high purity and high yield synthesis method. This allows for reproducible results and reduces the variability in experiments. One limitation is that this compound has not been extensively studied in vivo, and more studies are needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-bromo-N-butyl-4-methylbenzamide. One direction is to further study its potential as an HDAC inhibitor and CK2 inhibitor, and to develop more potent and selective inhibitors. Another direction is to study its potential as a therapeutic agent in cancer and neurodegenerative diseases in animal models and clinical trials. Additionally, more studies are needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-bromo-N-butyl-4-methylbenzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride, which is then reacted with N-butylamine in the presence of triethylamine to form the desired product. This method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-bromo-N-butyl-4-methylbenzamide has been used in scientific research for various purposes. It has been studied as a potential inhibitor of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and other diseases. 3-bromo-N-butyl-4-methylbenzamide has also been studied as a potential inhibitor of the protein kinase CK2, which has been implicated in cancer and other diseases.